Cas no 2608-48-2 (2,4-Pentadienal,5-(4-nitrophenyl)-)

• Product Name: 2,4-Pentadienal,5-(4-nitrophenyl)-
• CAS No: 2608-48-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 263000
• PubChem ID: 17459
• Update Time: 2025-04-19

2,4-Pentadienal,5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienal,5-(4-nitrophenyl)-
• (2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal
• 2,4-Pentadienal, 5-(4-nitrophenyl)-
• AKOS030240697
• 2608-48-2
• DTXSID6025773
• 5-(4-nitrophenyl)penta-2,4-dienal

• Inchi： 1S/C11H9NO3/c13-9-3-1-2-4-10-5-7-11(8-6-10)12(14)15/h1-9H
• InChI Key： BKLWQDSDJBFRDF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C=CC=CC=O)=CC=1)=O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų